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Compound of Interest

Compound Name: 2-Aminobenzophenone

Cat. No.: B122507 Get Quote

An In-depth Technical Guide to (2-aminophenyl)(phenyl)methanone

Introduction
(2-aminophenyl)(phenyl)methanone, also widely known as 2-aminobenzophenone, is an

aromatic ketone that serves as a crucial intermediate in the synthesis of a variety of organic

compounds, particularly in the pharmaceutical and fine chemical industries.[1][2] Its structure,

featuring a benzoyl group attached to an aniline moiety, provides a versatile scaffold for the

construction of numerous heterocyclic systems and other complex molecules.[3] This guide

provides a comprehensive overview of its nomenclature, physicochemical properties, synthesis

protocols, and its role in significant chemical transformations.

IUPAC Name and Synonyms
The systematic name for this compound as per IUPAC nomenclature is (2-aminophenyl)

(phenyl)methanone.[4] It is also recognized by a variety of other names and identifiers in

commercial and academic literature.

Common Synonyms:

2-Aminobenzophenone[4]

2-Benzoylaniline

o-Aminobenzophenone
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(2-Aminophenyl) phenyl ketone

2-Benzoylbenzenamine

o-Aminophenyl phenyl ketone

Methanone, (2-aminophenyl)phenyl-

Physicochemical and Quantitative Data
A summary of the key physical and chemical properties of (2-aminophenyl)(phenyl)methanone

is presented in the table below for easy reference.

Property Value Reference

Molecular Formula C₁₃H₁₁NO

Molecular Weight 197.23 g/mol

CAS Number 2835-77-0

EC Number 220-613-9

Melting Point 103-107 °C

Appearance Yellow crystalline solid

InChI Key
MAOBFOXLCJIFLV-

UHFFFAOYSA-N

SMILES
C1=CC=C(C=C1)C(=O)C2=C

C=CC=C2N

Key Experimental Protocols
The synthesis of (2-aminophenyl)(phenyl)methanone and its derivatives can be achieved

through various methods. Below are detailed protocols for some of the common synthetic

routes.
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Palladium-Catalyzed Addition of Sodium Arylsulfinates
to 2-Aminobenzonitriles
This method provides a route to o-aminobenzophenones through a palladium-catalyzed

reaction.

Reaction Conditions:

Starting Materials: 2-aminobenzonitrile (0.3 mmol), sodium benzenesulfinate (0.6 mmol)

Catalyst System: Pd(OAc)₂ (10 mol%), 2,2'-bipyridine (bpy) (20 mol%)

Reagent: p-Nitrobenzenesulfonic acid (p-NBSA) (3 mmol)

Solvent: A mixture of THF (2 mL) and H₂O (1 mL)

Temperature: 80 °C

Reaction Time: 48 hours

Atmosphere: N₂

Procedure: The reaction mixture is purified by flash column chromatography using a

hexane/ethyl acetate eluent system to yield the desired 2-aminobenzophenone product.

Synthesis via Aryne-Based Molecular Rearrangement
and Addition-Elimination
This protocol involves a two-step process starting from acyl hydrazides.

Step 1: Formation of Protected 2-Aminobenzophenone

Starting Materials: 2-hydrazobenzophenone (0.50 mmol, 1 equiv), diethyl bromomalonate

(1.25 mmol, 2.50 equiv)

Base: NaH (1.25 mmol, 2.5 equiv)

Solvent: Tetrahydrofuran (THF) (3 mL)
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Temperature: 20 °C

Reaction Time: 4 hours

Procedure: To a solution of 2-hydrazobenzophenone in THF, NaH is added. Diethyl

bromomalonate is then added dropwise, and the reaction is stirred for 4 hours at 20 °C.

Step 2: Deprotection

Reagent: Lewis acid

Yield: >85%

Procedure: The protected 2-aminobenzophenone is treated with a Lewis acid to remove the

carbamate group, affording the final 2-aminobenzophenone in high yield.

Friedel-Crafts Acylation
A traditional method for synthesizing 2-aminobenzophenone derivatives involves the Friedel-

Crafts acylation.

Example: Acylation of para-chloroaniline

Starting Materials: para-chloroaniline, 2-, 3-, or 4-chloro- or fluorobenzoyl chloride

Reaction Type: Solid-state Friedel-Crafts reaction

Procedure: The acylation of para-chloroaniline with various substituted benzoyl chlorides is

carried out in the solid state. The resulting 2-aminobenzophenone derivatives are then

characterized by various spectroscopic methods.

Applications in Synthesis
(2-aminophenyl)(phenyl)methanone is a valuable precursor for the synthesis of various

heterocyclic compounds, most notably benzodiazepines, which have significant

pharmacological applications. For instance, it is a key starting material in the synthesis of

Phenazepam, a benzodiazepine drug.
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Caption: Synthetic pathway to Phenazepam from (2-aminophenyl)(phenyl)methanone.

Biological Significance
Derivatives of 2-aminobenzophenone have been investigated for a range of biological

activities. Studies have shown that some of these compounds exhibit potential as anticancer

agents. The presence and position of substituents, such as a chlorine atom on the second

aromatic ring, can influence the biological activity of the molecule. Furthermore, 2-
aminobenzophenone has been shown to modulate GABA receptor-mediated currents, which

is relevant to its role as a precursor to neurologically active compounds like benzodiazepines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122507?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

